Cas no 1806582-14-8 (Methyl 3-(2-bromo-3-(chlorocarbonyl)phenyl)propanoate)

• Product Name: Methyl 3-(2-bromo-3-(chlorocarbonyl)phenyl)propanoate
• CAS No: 1806582-14-8
• MF: C₁₁H₁₀BrClO₃
• MW: 305.552301883698
• CID: 4970821
• Update Time: 2025-06-12

Methyl 3-(2-bromo-3-(chlorocarbonyl)phenyl)propanoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(2-bromo-3-(chlorocarbonyl)phenyl)propanoate

• Inchi： 1S/C11H10BrClO3/c1-16-9(14)6-5-7-3-2-4-8(10(7)12)11(13)15/h2-4H,5-6H2,1H3
• InChI Key： FBINRKOHAOAVCA-UHFFFAOYSA-N
• SMILES： BrC1C(C(=O)Cl)=CC=CC=1CCC(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 270
• XLogP3: 3.2
• Topological Polar Surface Area: 43.4

Additional information on Methyl 3-(2-bromo-3-(chlorocarbonyl)phenyl)propanoate

Comprehensive Overview of Methyl 3-(2-bromo-3-(chlorocarbonyl)phenyl)propanoate (CAS No. 1806582-14-8)

Methyl 3-(2-bromo-3-(chlorocarbonyl)phenyl)propanoate is a specialized organic compound with the CAS number 1806582-14-8, widely recognized in pharmaceutical and agrochemical research. This ester derivative features a unique molecular structure combining a bromo-substituted phenyl ring and a chlorocarbonyl group, making it a valuable intermediate in synthetic chemistry. Its molecular formula and precise structural properties have garnered attention for applications in drug discovery and material science.

The compound’s significance lies in its role as a building block for complex molecules. Researchers leverage its reactive chlorocarbonyl moiety for amide bond formation, while the bromo substituent facilitates cross-coupling reactions like Suzuki or Heck reactions. Such versatility aligns with current trends in green chemistry and sustainable synthesis, where efficient intermediates reduce waste and improve yield. Recent studies highlight its potential in developing biodegradable polymers and targeted therapeutics, addressing global demands for eco-friendly materials and precision medicine.

Analytical characterization of CAS 1806582-14-8 involves advanced techniques like NMR spectroscopy, HPLC, and mass spectrometry, ensuring high purity for research applications. Stability studies under varying pH and temperature conditions are critical, as its ester group may hydrolyze in aqueous environments. These insights are vital for formulators optimizing drug delivery systems or crop protection agents, where compound integrity directly impacts efficacy.

In the context of AI-driven drug design, Methyl 3-(2-bromo-3-(chlorocarbonyl)phenyl)propanoate serves as a scaffold for virtual screening. Computational models predict its interactions with enzyme targets, accelerating the discovery of anti-inflammatory or anticancer leads. This aligns with frequent search queries on "AI in chemistry" and "high-throughput screening," reflecting industry interest in merging technology with traditional synthesis.

Environmental and safety profiles of CAS 1806582-14-8 adhere to REACH and OECD guidelines. While not classified as hazardous under standard protocols, proper handling of its reactive functional groups is emphasized. Such data responds to growing public queries on "chemical safety databases" and "lab sustainability practices," underscoring transparency in research chemicals.

Market trends indicate rising demand for custom synthesis of halogenated intermediates like this compound, driven by patent filings in oncology and neurology. Its cost-effective production via catalytic methods further enhances accessibility, a key concern for startups exploring niche pharmaceutical markets.

Future directions may explore its utility in photoaffinity labeling or proteomics, areas frequently searched alongside "chemical probes for protein studies." Collaborative efforts between academia and industry could unlock novel applications, reinforcing the compound’s relevance in next-generation research.